Cas no 1806393-53-2 (1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1806393-53-2
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4792385
• Update Time: 2025-05-19

1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO/c11-9-2-7(4-10(14)5-12)1-8(3-9)6-13/h1-3H,4-6H2
• InChI Key： INRJUBIBHRUGMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(CF)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one

Research Briefing on 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one (CAS: 1806393-53-2)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one (CAS: 1806393-53-2). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, making it a compound of interest for researchers in academia and industry alike.

The synthesis of 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have enabled a better understanding of its chemical properties, which is critical for its application in medicinal chemistry.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets. For instance, recent in vitro assays have demonstrated its potential as a modulator of kinase activity, which could have implications for treating diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic profiles.

The therapeutic potential of 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one is also being explored in the context of drug repurposing. Computational modeling and docking studies have identified potential interactions with off-target proteins, suggesting broader applications beyond its initial scope. These findings highlight the importance of continued research to unlock the full potential of this compound.

Despite the promising results, challenges remain in the development of this compound. Issues such as solubility, stability, and toxicity need to be addressed to advance it toward clinical trials. Researchers are actively working on derivative synthesis and formulation strategies to overcome these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into viable therapeutic options.

In conclusion, 1-(3-Bromo-5-(fluoromethyl)phenyl)-3-chloropropan-2-one represents a compelling area of research in chemical biology and drug development. Its unique structural features and biological activity make it a candidate for further investigation. Future studies should focus on optimizing its properties, elucidating its mechanism of action, and exploring its therapeutic potential in disease models. This briefing underscores the importance of interdisciplinary collaboration to advance the field and bring innovative treatments to patients.